Cas no 606492-33-5 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine)

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethan-1-amine is a chiral amine derivative of tetrahydronaphthalene, featuring a primary amine functional group at the benzylic position. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals and agrochemicals. Its tetrahydronaphthalene scaffold provides structural rigidity, while the amine group allows for further derivatization, making it useful in asymmetric synthesis and medicinal chemistry applications. The compound's stability and reactivity under controlled conditions make it suitable for use in catalytic hydrogenation, reductive amination, and other transformations. Its stereochemical properties may also be leveraged in chiral resolution or enantioselective synthesis.

1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine structure

606492-33-5 structure

Product Name:1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine

CAS No:606492-33-5

MF:C₁₂H₁₇N

MW:175.270083189011

MDL:MFCD18302213

CID:953282

PubChem ID:45098233

Update Time:2025-06-08

1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenemethanamine,1,2,3,4-tetrahydro--alpha--methyl-(9CI)
- 1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
- 1-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethanamine
- MDL： MFCD18302213
- Inchi： 1S/C12H17N/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-3,5,7,9,11H,4,6,8,13H2,1H3
- InChI Key： JBAVTFHQSFAWBO-UHFFFAOYSA-N
- SMILES： NC(C)C1C2C=CC=CC=2CCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 167
Topological Polar Surface Area: 26

1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine Pricemore >>

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